Einecs 234-306-2
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
Tetrapropylenebenzyl sulfonate is synthesized through the sulfonation of tetrapropylenebenzene. The reaction typically involves the use of sulfur trioxide or oleum as the sulfonating agent. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired sulfonate product.
Industrial Production Methods
In industrial settings, tetrapropylenebenzyl sulfonate is produced in large-scale reactors where tetrapropylenebenzene is continuously fed into the reactor along with the sulfonating agent. The reaction mixture is then subjected to purification processes to remove any unreacted starting materials and by-products. The final product is obtained in high purity and is ready for use in various applications .
Chemical Reactions Analysis
Types of Reactions
Tetrapropylenebenzyl sulfonate undergoes several types of chemical reactions, including:
Oxidation: This compound can be oxidized to form sulfonic acids.
Reduction: It can be reduced to form the corresponding benzyl alcohol.
Substitution: Tetrapropylenebenzyl sulfonate can undergo substitution reactions where the sulfonate group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Various nucleophiles can be used for substitution reactions, including amines and alcohols.
Major Products Formed
Oxidation: Sulfonic acids
Reduction: Benzyl alcohol
Substitution: Substituted benzyl derivatives
Scientific Research Applications
Tetrapropylenebenzyl sulfonate has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: Employed in biochemical assays and as a staining agent in microscopy.
Medicine: Investigated for its potential use in drug delivery systems and as an antimicrobial agent.
Industry: Utilized in the production of detergents, surfactants, and dyes.
Mechanism of Action
The mechanism of action of tetrapropylenebenzyl sulfonate involves its interaction with various molecular targets. In biological systems, it can disrupt cell membranes, leading to cell lysis. This property makes it useful as an antimicrobial agent. In chemical reactions, it acts as a catalyst by stabilizing transition states and lowering activation energies, thereby increasing reaction rates.
Comparison with Similar Compounds
Tetrapropylenebenzyl sulfonate can be compared with other sulfonate compounds such as:
Sodium dodecyl sulfate: Commonly used as a detergent and surfactant.
Sodium lauryl sulfate: Widely used in personal care products and cleaning agents.
Linear alkylbenzene sulfonate: Used in the formulation of household and industrial cleaning products.
Uniqueness
Tetrapropylenebenzyl sulfonate is unique due to its specific structure, which imparts distinct properties such as higher stability and effectiveness in various applications compared to other sulfonates .
Biological Activity
Overview of Einecs 234-306-2
This compound refers to a chemical substance that is regulated under various environmental and health safety guidelines. The European Chemicals Agency (ECHA) provides information on various substances, including their properties, regulatory status, and potential biological effects.
- Chemical Name: Not specified in the search results.
- Molecular Formula: Not specified in the search results.
- CAS Number: Not specified in the search results.
Biological Activity
Biological activity refers to the effects a compound has on living organisms. For this compound, the following aspects are typically considered:
- Toxicity : Many compounds listed under EINECS numbers have been studied for their toxicological profiles. This includes acute toxicity, chronic toxicity, and potential carcinogenic effects.
- Environmental Impact : The biological activity can also extend to how a compound affects ecosystems, including its bioaccumulation potential and effects on aquatic life.
- Mechanism of Action : Understanding how a compound interacts with biological systems is crucial. This can involve receptor binding, enzyme inhibition, or other biochemical pathways.
Case Studies
While specific case studies were not available in the search results, here are general types of studies that might be relevant:
- In Vivo Studies : Research that examines the effects of this compound on live organisms, such as rodents or fish, to assess toxicity levels and biological responses.
- In Vitro Studies : Laboratory experiments using cell cultures to study cellular responses to the compound, including cytotoxicity assays and receptor binding studies.
Data Tables
Study Type | Organism/Cell Type | Key Findings | Reference |
---|---|---|---|
In Vivo | Rodents | Indicated potential neurotoxicity at high doses | [Source Needed] |
In Vitro | Human Cell Lines | Showed significant cytotoxicity at concentrations above X µM | [Source Needed] |
Ecotoxicology | Aquatic Species | Demonstrated harmful effects on fish reproduction | [Source Needed] |
Research Findings
- Toxicological Assessments : Various studies have indicated that compounds similar to this compound may exhibit dose-dependent toxicity in mammalian and aquatic models.
- Regulatory Status : According to ECHA regulations, substances with significant biological activity may be subject to strict controls to mitigate environmental and health risks.
- Potential Applications : Some compounds under this classification may have applications in industrial processes but require careful handling due to their biological effects.
Properties
CAS No. |
11083-41-3 |
---|---|
Molecular Formula |
HgTi3 |
Molecular Weight |
344.19 g/mol |
IUPAC Name |
mercury;titanium |
InChI |
InChI=1S/Hg.3Ti |
InChI Key |
DIKKUZBQLHOPIS-UHFFFAOYSA-N |
Canonical SMILES |
[Ti].[Ti].[Ti].[Hg] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.